Cas no 2138266-71-2 (rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride)

• Product Name: rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride
• CAS No: 2138266-71-2
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 4641012
• PubChem ID: 132350727
• Update Time: 2025-05-20

rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride, cis
• rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride
• G75300
• Z2568677836
• 2138266-71-2
• (2R,5S)-5-(Aminomethyl)oxolane-2-carboxylic acid;hydrochloride
• AKOS034820843
• rel-(2R,5S)-5-(Aminomethyl)tetrahydrofuran-2-carboxylic acid hydrochloride
• EN300-1073354

• Inchi： 1S/C6H11NO3.ClH/c7-3-4-1-2-5(10-4)6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H/t4-,5+;/m0./s1
• InChI Key： ZVOKGKMBTGCGQF-UYXJWNHNSA-N
• SMILES： Cl.O1[C@@H](C(=O)O)CC[C@H]1CN

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride

Professional Introduction to Rac-(2R,5S)-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride (CAS No. 2138266-71-2)

Rac-(2R,5S-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2138266-71-2, this compound represents a unique structural motif that has been explored for its potential biological activities. The molecule's distinct oxolane ring and chiral centers make it a promising candidate for various therapeutic applications, particularly in the realm of drug discovery.

The oxolane ring, also known as an ethylene oxide derivative, is a key structural feature that contributes to the compound's overall reactivity and binding properties. This cyclic ether framework is often employed in medicinal chemistry due to its ability to mimic natural biomolecules and interact with biological targets. The presence of two stereocenters at the 2R and 5S positions further enhances the compound's complexity and potential for selective interactions with biological systems.

The amine group at the 5-position, specifically as part of an aminomethyl side chain, introduces a basic functionality that can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the compound's binding affinity and specificity to biological targets such as enzymes and receptors. The hydrochloride salt form of the compound ensures enhanced solubility and stability, making it more suitable for pharmaceutical formulations and experimental studies.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Rac-(2R,5S-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride) exemplifies this trend, as its stereochemistry plays a critical role in determining its biological activity. Studies have shown that the precise arrangement of atoms in this molecule can significantly influence its interaction with biological targets, making it a valuable tool for researchers exploring new therapeutic strategies.

The compound's potential applications extend to various areas of medicinal chemistry, including the development of novel antibiotics, anti-inflammatory agents, and anticancer drugs. Its unique structural features make it well-suited for modulating biological pathways that are implicated in these diseases. Furthermore, the oxolane ring's ability to undergo chemical modifications allows for further derivatization, enabling researchers to fine-tune the compound's properties for specific applications.

Recent research has highlighted the importance of understanding the conformational dynamics of chiral molecules like Rac-(2R,5S-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride). Advanced computational methods have been employed to model the molecule's behavior in different environments, providing insights into how its structure influences its biological activity. These studies have revealed that subtle changes in conformation can significantly impact binding affinity and specificity, underscoring the importance of precise structural design in drug development.

The synthesis of Rac-(2R,5S-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride) presents unique challenges due to its complex stereochemistry. However, recent advancements in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been particularly valuable in achieving high enantiomeric purity. These advancements have opened up new possibilities for exploring the therapeutic potential of this molecule.

In conclusion, Rac-(2R,5S-5-(aminomethyl)oxolane-2-carboxylic acid hydrochloride) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a promising candidate for various therapeutic applications. As our understanding of chiral molecules continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel drugs that offer improved efficacy and reduced side effects.